![molecular formula C16H17BrN2O5 B2475194 Isopropyl 4-(6-bromobenzo[d][1,3]dioxol-5-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate CAS No. 294197-69-6](/img/structure/B2475194.png)
Isopropyl 4-(6-bromobenzo[d][1,3]dioxol-5-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “Isopropyl 4-(6-bromobenzo[d][1,3]dioxol-5-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate” is a complex organic molecule. It contains several functional groups including an isopropyl group, a bromobenzo[d][1,3]dioxol-5-yl group, a methyl group, and a carboxylate group .
Synthesis Analysis
The synthesis of this compound could involve several steps. The bromobenzo[d][1,3]dioxol-5-yl group could be synthesized by subjecting 1,3-benzodioxole-5-carboxaldehyde to bromination . The exact synthesis pathway for the entire molecule is not available in the retrieved documents.Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups. The bromobenzo[d][1,3]dioxol-5-yl group is a cyclic structure with a bromine atom attached . The tetrahydropyrimidine ring is another cyclic structure in the molecule. The exact 3D structure of the molecule is not available in the retrieved documents.Scientific Research Applications
Synthesis and Biological Evaluation
Synthesis of Novel Derivatives : Research includes the synthesis of novel derivatives like isopropyl 2-thiazolopyrimidine-6-carboxylate derivatives for potential biological activities. These derivatives have been evaluated for their anti-inflammatory and antimicrobial activities, highlighting the chemical's utility in developing new pharmaceutical compounds (Y. Kotaiah et al., 2012).
Chemical Transformations for Drug Synthesis : Another application involves acid-catalyzed O, N-acyl migration, showcasing a synthetic route to create complex molecules with potential medicinal applications. This method was applied to the synthesis of a novel Na/H exchange inhibitor, illustrating the compound's role in developing therapeutic agents (Takeshi Yamamoto et al., 1999).
Development of Anticancer and Anti-inflammatory Agents : Compounds with structural similarities have been synthesized and evaluated for their anticancer and anti-inflammatory properties. This research direction emphasizes the potential of such compounds in drug development for treating various diseases (A. Rahmouni et al., 2016).
properties
IUPAC Name |
propan-2-yl 4-(6-bromo-1,3-benzodioxol-5-yl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17BrN2O5/c1-7(2)24-15(20)13-8(3)18-16(21)19-14(13)9-4-11-12(5-10(9)17)23-6-22-11/h4-5,7,14H,6H2,1-3H3,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXBJJPFPDGOBSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(NC(=O)N1)C2=CC3=C(C=C2Br)OCO3)C(=O)OC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17BrN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.